Cas no 338394-75-5 (N-METHYL-2-(2-QUINOXALINYLSULFANYL)ACETAMIDE)

• Product Name: N-METHYL-2-(2-QUINOXALINYLSULFANYL)ACETAMIDE
• CAS No: 338394-75-5
• MF: C₁₁H₁₁N₃OS
• MW: 233.289540529251
• MDL: MFCD00138692
• CID: 5214350
• Update Time: 2026-03-06

N-METHYL-2-(2-QUINOXALINYLSULFANYL)ACETAMIDE Chemical and Physical Properties

Names and Identifiers

• N-METHYL-2-(2-QUINOXALINYLSULFANYL)ACETAMIDE
• N-methyl-2-(quinoxalin-2-ylsulfanyl)acetamide
• N-methyl-2-quinoxalin-2-ylsulfanylacetamide
• Bionet2_001651
• MLS000694750
• HMS1368N01
• HMS2605C21
• SMR000333057

• MDL： MFCD00138692
• Inchi： 1S/C11H11N3OS/c1-12-10(15)7-16-11-6-13-8-4-2-3-5-9(8)14-11/h2-6H,7H2,1H3,(H,12,15)
• InChI Key： XHTWUQOTVBRXOG-UHFFFAOYSA-N
• SMILES： S(CC(NC)=O)C1=CN=C2C=CC=CC2=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 1.5
• Topological Polar Surface Area: 80.2

Additional information on N-METHYL-2-(2-QUINOXALINYLSULFANYL)ACETAMIDE

Introduction to N-Methyl-2-(2-Quinoxalinylsulfonyl)Acetamide (CAS No. 338394-75-5)

N-Methyl-2-(2-quinoxalinylsulfonyl)acetamide, identified by its CAS number 338394-75-5, is a significant compound in the realm of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of the quinoxalinylsulfonyl moiety in its molecular structure suggests a rich chemical reactivity that makes it a valuable candidate for further exploration.

The synthesis and characterization of N-Methyl-2-(2-quinoxalinylsulfonyl)acetamide involve meticulous attention to detail, ensuring that the final product adheres to the highest standards of purity and efficacy. This compound's structure, featuring an acetamide group and a sulfonyl-substituted quinoxaline ring, positions it as a versatile intermediate in the development of novel therapeutic agents. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and development purposes.

In the context of contemporary pharmaceutical research, N-Methyl-2-(2-quinoxalinylsulfonyl)acetamide has been studied for its potential role in modulating various biological pathways. The quinoxaline scaffold is known for its broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of a sulfonyl group enhances the compound's interactiveness with biological targets, making it a promising candidate for drug discovery.

Recent studies have highlighted the compound's efficacy in inhibiting specific enzymes involved in cancer progression. The sulfonyl moiety, in particular, has been shown to exhibit strong binding affinity to target proteins, thereby disrupting pathological signaling pathways. This has led to investigations into its potential as a lead compound for the development of targeted cancer therapies. The acetamide group further contributes to the compound's pharmacological profile by enhancing solubility and bioavailability, crucial factors for drug formulation.

The application of computational chemistry and molecular modeling techniques has further elucidated the mechanistic aspects of N-Methyl-2-(2-quinoxalinylsulfonyl)acetamide's interactions with biological targets. These studies have provided insights into how the compound binds to its receptors and modulates downstream signaling cascades. Such information is invaluable for optimizing drug design and improving therapeutic outcomes.

Moreover, the compound's structural features make it a suitable candidate for derivatization, allowing researchers to explore new analogs with enhanced pharmacological properties. By modifying various functional groups within the molecule, scientists can fine-tune its activity profile to target specific diseases or conditions more effectively. This flexibility underscores the importance of N-Methyl-2-(2-quinoxalinylsulfonyl)acetamide as a building block in medicinal chemistry.

The safety and regulatory aspects of working with N-Methyl-2-(2-quinoxalinylsulfonyl)acetamide are also critical considerations. While this compound does not fall under any hazardous or controlled substance classifications, proper handling procedures must be followed to ensure worker safety and environmental protection. Standard laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are essential when handling this substance.

In conclusion, N-Methyl-2-(2-quinoxalinylsulfonyl)acetamide (CAS No. 338394-75-5) represents a significant advancement in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its role in modulating biological pathways, particularly in cancer treatment, positions it as a promising candidate for further development. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a pivotal role in the next generation of therapeutic agents.